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Scoparil Scoparil
Brand Name: Vulcanchem
CAS No.: 130838-00-5
VCID: VC0174570
InChI: InChI=1S/C27H38O4/c1-19(13-16-28)11-12-22-20(2)17-23(31-25(30)21-9-6-5-7-10-21)24-26(3,18-29)14-8-15-27(22,24)4/h5-7,9-10,13,22-24,28-29H,2,8,11-12,14-18H2,1,3-4H3/b19-13+/t22-,23+,24-,26-,27+/m0/s1
SMILES: CC(=CCO)CCC1C(=C)CC(C2C1(CCCC2(C)CO)C)OC(=O)C3=CC=CC=C3
Molecular Formula: C27H38O4
Molecular Weight: 426.6 g/mol

Scoparil

CAS No.: 130838-00-5

Main Products

VCID: VC0174570

Molecular Formula: C27H38O4

Molecular Weight: 426.6 g/mol

Scoparil - 130838-00-5

CAS No. 130838-00-5
Product Name Scoparil
Molecular Formula C27H38O4
Molecular Weight 426.6 g/mol
IUPAC Name [(1R,4S,4aR,8R,8aR)-8-(hydroxymethyl)-4-[(E)-5-hydroxy-3-methylpent-3-enyl]-4a,8-dimethyl-3-methylidene-2,4,5,6,7,8a-hexahydro-1H-naphthalen-1-yl] benzoate
Standard InChI InChI=1S/C27H38O4/c1-19(13-16-28)11-12-22-20(2)17-23(31-25(30)21-9-6-5-7-10-21)24-26(3,18-29)14-8-15-27(22,24)4/h5-7,9-10,13,22-24,28-29H,2,8,11-12,14-18H2,1,3-4H3/b19-13+/t22-,23+,24-,26-,27+/m0/s1
Standard InChIKey WGSYIFPPMZUQAN-IZCLTQQPSA-N
Isomeric SMILES C/C(=C\CO)/CC[C@H]1C(=C)C[C@H]([C@@H]2[C@@]1(CCC[C@@]2(C)CO)C)OC(=O)C3=CC=CC=C3
SMILES CC(=CCO)CCC1C(=C)CC(C2C1(CCCC2(C)CO)C)OC(=O)C3=CC=CC=C3
Canonical SMILES CC(=CCO)CCC1C(=C)CC(C2C1(CCCC2(C)CO)C)OC(=O)C3=CC=CC=C3
Appearance Powder
PubChem Compound 14781533
Last Modified Nov 11 2021
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